Cas no 1599561-87-1 (2-chloro-4-methoxy-1,3-benzoxazole)
1599561-87-1 structure
Product Name:2-chloro-4-methoxy-1,3-benzoxazole
CAS No:1599561-87-1
MF:C8H6ClNO2
MW:183.591741085052
MDL:MFCD28803386
CID:4607618
PubChem ID:96536644
Update Time:2024-11-04
2-chloro-4-methoxy-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-methoxybenzo[d]oxazole
- ZNC56187
- 2-chloro-4-methoxy-1,3-benzoxazole
- MFCD28803386
- AKOS027335875
- F50758
- EN300-1697982
- 1599561-87-1
- AS-48537
- CS-W000748
-
- MDL: MFCD28803386
- Inchi: 1S/C8H6ClNO2/c1-11-5-3-2-4-6-7(5)10-8(9)12-6/h2-4H,1H3
- InChI Key: HRXPHUHPJIBQKX-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(=CC=CC=2O1)OC
Computed Properties
- Exact Mass: 183.0087061 g/mol
- Monoisotopic Mass: 183.0087061 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.3
- Molecular Weight: 183.59
2-chloro-4-methoxy-1,3-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121942-250mg |
2-chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM121942-1g |
2-chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 95% | 1g |
$*** | 2023-03-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10310-1g |
2-chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 95 | 1g |
$300 | 2021-06-26 | |
| Alichem | A081000615-1g |
2-Chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 98% | 1g |
$5,574.83 | 2022-04-02 | |
| Alichem | A081000615-10g |
2-Chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 98% | 10g |
$19,368.93 | 2022-04-02 | |
| eNovation Chemicals LLC | Y0997247-5g |
2-chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 95% | 5g |
$1500 | 2024-08-02 | |
| ChemScence | CS-W000748-100mg |
2-Chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 100mg |
$113.0 | 2022-04-27 | ||
| ChemScence | CS-W000748-250mg |
2-Chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 250mg |
$190.0 | 2022-04-27 | ||
| ChemScence | CS-W000748-1g |
2-Chloro-4-methoxybenzo[d]oxazole |
1599561-87-1 | 1g |
$477.0 | 2022-04-27 | ||
| Enamine | EN300-1697982-0.05g |
2-chloro-4-methoxy-1,3-benzoxazole |
1599561-87-1 | 0.05g |
$827.0 | 2023-09-20 |
2-chloro-4-methoxy-1,3-benzoxazole Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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